Cas no 2171672-19-6 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylthiomorpholine-3-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylthiomorpholine-3-carboxylic acid
• CAS No: 2171672-19-6
• MF: C₂₇H₃₀N₂O₅S
• MW: 494.602506160736
• CID: 6484434
• PubChem ID: 165552410
• Update Time: 2025-05-30

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylthiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylthiomorpholine-3-carboxylic acid
• EN300-1484101
• 2171672-19-6
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]thiomorpholine-3-carboxylic acid

• Inchi： 1S/C27H30N2O5S/c30-25(29-12-13-35-16-24(29)26(31)32)17-6-5-7-18(14-17)28-27(33)34-15-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-4,8-11,17-18,23-24H,5-7,12-16H2,(H,28,33)(H,31,32)
• InChI Key： MMVYHRWRAZCDJW-UHFFFAOYSA-N
• SMILES： S1CCN(C(C(=O)O)C1)C(C1CCCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 494.18754324g/mol
• Monoisotopic Mass: 494.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 121Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylthiomorpholine-3-carboxylic acid

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylthiomorpholine-3-carboxylic acid: A Comprehensive Overview

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylthiomorpholine-3-carboxylic acid (CAS No. 2171672-19-6) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a fluorenyl group, a methoxycarbonyl amino group, and a cyclohexane ring fused with a thiomorpholine moiety. The integration of these functional groups makes it a versatile molecule with unique chemical and biological properties.

Recent studies have highlighted the importance of such compounds in drug delivery systems. The fluorenyl group, in particular, has been shown to enhance the solubility and bioavailability of drugs, making this compound an attractive candidate for use in targeted drug delivery. Researchers have also explored the potential of this compound as a prodrug precursor, where the methoxycarbonyl amino group can be cleaved under specific physiological conditions to release active pharmacological agents.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the fluorenylmethoxycarbonyl (Fmoc) group and its subsequent coupling with the cyclohexane-thiomorpholine backbone. This process is highly sensitive to steric and electronic factors, necessitating the use of advanced purification techniques to ensure high purity of the final product.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents. Its ability to act as a scaffold for attaching various functional groups makes it ideal for use in combinatorial chemistry. For instance, researchers have utilized this compound to create libraries of molecules with diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Furthermore, the thiomorpholine moiety within this compound contributes to its stability and resistance to enzymatic degradation. This feature is particularly advantageous in drug design, where prolonged residence time in the body is often desired. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various biological targets, providing valuable insights into its potential therapeutic applications.

Despite its complexity, this compound has demonstrated excellent compatibility with existing synthetic methodologies. Its modular structure allows for easy modification, enabling chemists to tailor its properties according to specific requirements. For example, modifications to the cyclohexane ring can significantly alter its pharmacokinetic profile, making it suitable for different routes of administration.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylthiomorpholine-3-carboxylic acid represents a cutting-edge molecule with immense potential in various scientific domains. Its unique structure and versatile functional groups make it a valuable tool for researchers aiming to develop innovative solutions in pharmaceuticals and beyond.